Cas no 80832-41-3 (Pyrazine,5-methyl-2,3-dipropyl-)
80832-41-3 structure
Product Name:Pyrazine,5-methyl-2,3-dipropyl-
CAS No:80832-41-3
MF:C11H18N2
MW:178.274022579193
CID:707843
PubChem ID:45099715
Update Time:2025-04-19
Pyrazine,5-methyl-2,3-dipropyl- Chemical and Physical Properties
Names and Identifiers
-
- Pyrazine,5-methyl-2,3-dipropyl-
- 5-METHYL-2,3-DIPROPYLPYRAZINE
- Pyrazine, 5-methyl-2,3-dipropyl- (9CI)
- DTXSID30668076
- Pyrazine,5-methyl-2,3-dipropyl-(9ci)
- 80832-41-3
- SCHEMBL8053438
-
- Inchi: 1S/C11H18N2/c1-4-6-10-11(7-5-2)13-9(3)8-12-10/h8H,4-7H2,1-3H3
- InChI Key: KUMLTGCEZYUQJE-UHFFFAOYSA-N
- SMILES: N1C(C)=CN=C(C=1CCC)CCC
Computed Properties
- Exact Mass: 178.146998583g/mol
- Monoisotopic Mass: 178.146998583g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 136
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 25.8Ų
Pyrazine,5-methyl-2,3-dipropyl- Related Literature
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
80832-41-3 (Pyrazine,5-methyl-2,3-dipropyl-) Related Products
- 34413-35-9(5,6,7,8-Tetrahydroquinoxaline)
- 13925-07-0(3,5-Dimethyl-2-ethylpyrazine)
- 15834-78-3(Pyrazine,5-butyl-2,3-dimethyl-)
- 15986-80-8(2-Methyl-3-propyl-pyrazine)
- 18138-05-1(Pyrazine,3,5-diethyl-2-methyl-)
- 13360-65-1(2-Ethyl-3,6-dimethylpyrazine)
- 15987-00-5(2-Butyl-3-methylpyrazine)
- 18138-04-0(2,3-Diethyl-5-methylpyrazine)
- 13925-06-9(2-Isobutyl-3-methylpyrazine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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